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Compound of Interest

Compound Name: Tyr-Ala

Cat. No.: B1276564

Essential safety and logistical information for the proper disposal of the dipeptide Tyr-Ala
(Tyrosylalanine), ensuring operational safety and regulatory compliance.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to maintaining a safe and compliant laboratory
environment. This guide provides a detailed, step-by-step procedure for the disposal of Tyr-
Ala, a dipeptide composed of tyrosine and alanine.

Chemical and Hazard Profile

A thorough understanding of the chemical properties and associated hazards of Tyr-Ala is the
first step in ensuring its safe disposal. This information is critical for risk assessment and the
selection of appropriate personal protective equipment (PPE).
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Property

Value

Reference

Chemical Name

(2S)-2-[[(2S)-2-amino-3-(4-
hydroxyphenyl)propanoyllamin

o]propanoic acid

[1]

Synonyms Tyr-Ala, Tyrosylalanine [1]
CAS Number 730-08-5 [1]
Molecular Formula C12H16N204 [1]
Molecular Weight 252.27 g/mol [1]

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

GHS Precautionary
Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
rayP264: Wash hands
thoroughly after handlingP270:
Do not eat, drink or smoke
when using this productP280:
Wear protective
gloves/protective clothing/eye
protection/face
protectionP501: Dispose of
contents/container in
accordance with local

regulation

Experimental Protocol: Disposal of Tyr-Ala

The following protocol outlines the recommended procedure for the disposal of Tyr-Ala in a

laboratory setting. This procedure is designed to minimize risk to personnel and the

environment.
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Materials:
o Personal Protective Equipment (PPE):
o Safety goggles or face shield
o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat
» Sealable, labeled waste container
o Chemical fume hood (if handling large quantities or creating dust)
 Spill kit appropriate for non-hazardous powders
Procedure:

» Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk
assessment. Review the Safety Data Sheet (SDS) for Tyr-Ala and identify all potential
hazards. Ensure that all personnel involved are familiar with the risks and the required safety

precautions.

o Don Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
a lab coat, and chemical-resistant gloves, to prevent skin and eye contact.

e Containment:

o Small Quantities: For small amounts of solid Tyr-Ala, carefully sweep the material into a
designated, sealable waste container. Avoid generating dust. If necessary, lightly moisten
the powder with a compatible solvent (e.g., water) to minimize airborne particles.

o Solutions: If Tyr-Ala is in a solution, ensure the solvent is compatible with the intended
waste stream. Neutralize acidic or basic solutions if necessary and permissible by local
regulations. Transfer the solution to a labeled, sealable waste container.

o Waste Collection:
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o Collect all Tyr-Ala waste, including contaminated materials such as weighing paper and
disposable gloves, in a clearly labeled, sealed container.

o The label should include the chemical name ("Tyr-Ala" or "Tyrosylalanine"), the date, and
any relevant hazard information.

o Disposal Pathway:

o Non-hazardous Waste Stream: In many jurisdictions, small quantities of non-hazardous
dipeptides like Tyr-Ala can be disposed of as general laboratory chemical waste. Consult
your institution's Environmental Health and Safety (EHS) office for specific guidelines.

o Licensed Waste Contractor: For larger quantities or if required by local regulations,
arrange for disposal through a licensed chemical waste contractor. The precautionary
statement P501 emphasizes the importance of adhering to local regulations for disposal.

e Decontamination: Thoroughly clean the work area and any equipment used in the disposal
process. Wash hands thoroughly after completing the procedure.

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Tyr-Ala.
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Tyr-Ala Disposal Workflow
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Caption: A workflow for the safe disposal of Tyr-Ala.
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By adhering to these procedures and consulting with your institution's safety office, you can
ensure the safe and compliant disposal of Tyr-Ala, contributing to a secure laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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